Cas no 946361-96-2 (2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide)

• Product Name: 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide
• CAS No: 946361-96-2
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 6236160
• PubChem ID: 16878589
• Update Time: 2025-05-23

2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide
• 2-(5-(4-chlorophenyl)isoxazol-3-yl)-N-isopropylacetamide
• 946361-96-2
• AKOS016487941
• 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-propan-2-ylacetamide
• 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-N-(propan-2-yl)acetamide
• F5001-0361

• Inchi： 1S/C14H15ClN2O2/c1-9(2)16-14(18)8-12-7-13(19-17-12)10-3-5-11(15)6-4-10/h3-7,9H,8H2,1-2H3,(H,16,18)
• InChI Key： KWCJINIJLKDAGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(CC(NC(C)C)=O)=NO1

Computed Properties

• Exact Mass: 278.0822054g/mol
• Monoisotopic Mass: 278.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide

Comprehensive Overview of 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide (CAS No. 946361-96-2)

The compound 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide (CAS No. 946361-96-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole core and a 4-chlorophenyl substituent, makes it a subject of interest for scientists exploring novel bioactive compounds. In recent years, the demand for heterocyclic compounds like this has surged due to their versatility in drug discovery and material science applications.

One of the key reasons for the growing attention toward 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide is its potential role in addressing modern health challenges. Researchers are investigating its interactions with biological targets, particularly in the context of anti-inflammatory and antimicrobial properties. With the rise of antibiotic resistance, compounds like this are being scrutinized for their ability to combat resistant strains of bacteria, a topic frequently searched in academic and medical databases.

From a chemical perspective, the presence of the oxazole ring in this compound is noteworthy. Oxazole derivatives are known for their stability and ability to participate in diverse chemical reactions, making them valuable intermediates in synthetic chemistry. The N-(propan-2-yl)acetamide moiety further enhances its solubility and bioavailability, which are critical factors in drug development. These attributes align with current trends in green chemistry, where researchers prioritize efficient synthesis methods and environmentally friendly processes.

In agrochemical applications, 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide has shown promise as a potential pesticide or herbicide candidate. Its structural features may contribute to targeted action against pests while minimizing harm to non-target organisms. This aligns with the increasing consumer demand for sustainable agriculture solutions, a hot topic in both scientific and public forums.

The synthesis of this compound typically involves multi-step organic reactions, including cyclization and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to improve yield and reduce reaction times. These methods are frequently searched by chemists looking for innovative ways to optimize laboratory workflows.

Analytical characterization of 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools are essential for verifying purity and structure, which are critical for regulatory compliance and further research. The compound's stability under various conditions is also a subject of study, particularly for storage and transportation considerations.

As the scientific community continues to explore the applications of heterocyclic acetamides, compounds like 2-5-(4-chlorophenyl)-1,2-oxazol-3-yl-N-(propan-2-yl)acetamide are likely to remain at the forefront of innovation. Their potential spans across multiple industries, from pharmaceuticals to material science, making them a valuable area of study for researchers worldwide.